Cas no 2172137-68-5 (2-{(benzyloxy)carbonylamino}-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2172137-68-5
• MF: C₁₇H₁₃N₃O₄S
• MW: 355.367822408676
• CID: 5852954
• PubChem ID: 165957970
• Update Time: 2025-07-21

2-{(benzyloxy)carbonylamino}-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid
• EN300-1458494
• 2-{[(benzyloxy)carbonyl]amino}-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid
• 2172137-68-5

• Inchi： 1S/C17H13N3O4S/c21-15(22)13-14(12-8-4-5-9-18-12)25-16(19-13)20-17(23)24-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,21,22)(H,19,20,23)
• InChI Key： AJSQODJXZHSIID-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C=CC=CC=2)=NC(C(=O)O)=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 355.06267708g/mol
• Monoisotopic Mass: 355.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 130Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-{(benzyloxy)carbonylamino}-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172137-68-5)

2-{(benzyloxy)carbonylamino}-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid, identified by its CAS number 2172137-68-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a benzyloxy carbonyl amino group and a pyridin-2-yl substituent on the thiazole ring, contribute to its unique chemical properties and potential applications in drug discovery.

The thiazole core of this compound is a well-documented pharmacophore in medicinal chemistry, often found in bioactive molecules targeting various diseases. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of the pyridin-2-yl group at the 5-position of the thiazole ring further enhances the compound's interactability with biological targets, potentially modulating enzyme activity or receptor binding. This structural design aligns with current trends in drug development, where multi-target engagement is sought to improve therapeutic efficacy and reduce side effects.

The benzyloxy carbonyl amino moiety at the 2-position serves as a protective group for the amino functionality, which is crucial in peptide synthesis and protein modification studies. This group can be selectively removed under specific conditions, allowing for further functionalization or activation of the amino group. Such versatility makes this compound a valuable intermediate in synthetic chemistry and a potential building block for more complex drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies using molecular docking simulations have shown that derivatives of 2-{(benzyloxy)carbonylamino}-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid can interact with various biological targets, including kinases and transcription factors involved in cancer pathways. These findings are supported by experimental data from high-throughput screening campaigns, where similar thiazole derivatives have demonstrated promising activity against drug-resistant tumor cell lines.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the pyridin-2-yl moiety efficiently. Additionally, green chemistry principles are being integrated into the synthesis to minimize waste and improve sustainability.

In terms of biological evaluation, preclinical studies have revealed that derivatives of this compound exhibit significant pharmacological effects. For instance, modifications at the 4-position carboxylic acid group can alter the solubility and bioavailability of the molecule, making it more suitable for oral administration. Furthermore, prodrug strategies have been explored to enhance the delivery and release of active metabolites in vivo.

The role of thiazole derivatives in addressing neurological disorders has also been highlighted in recent research. Studies suggest that compounds with structural similarities to 2-{(benzyloxy)carbonylamino}-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid may modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The presence of both polar and non-polar regions in the molecule allows for effective penetration across the blood-brain barrier, a critical factor for central nervous system (CNS) drug development.

Future directions in research may focus on exploring novel analogs of this compound through structure-based drug design approaches. By leveraging crystallographic data and enzyme kinetics studies, chemists can optimize key interactions between the molecule and its biological targets. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into clinical applications.

The industrial significance of this compound cannot be overstated. As pharmaceutical companies continue to seek innovative therapeutic agents, intermediates like 2-{(benzyloxy)carbonylamino}-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid play a pivotal role in accelerating drug discovery pipelines. The ability to modify its core structure allows for rapid screening of diverse chemical libraries, facilitating the identification of lead compounds with improved pharmacokinetic profiles.

Regulatory considerations are also important when developing new chemical entities. Compliance with Good Manufacturing Practices (GMP) ensures that intermediates like this one meet stringent quality standards before being used in clinical trials or commercial products. Regulatory agencies often require extensive characterization data on such compounds to assess their safety and efficacy.

In conclusion,2-{(benzyloxy)carbonylamino}-5-(pyridin-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172137-68-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple avenues for therapeutic intervention across various disease areas. As scientific understanding advances and new synthetic techniques emerge,this compound will continue to be a valuable asset in the quest for novel treatments that improve human health.